Cas no 2580186-36-1 (3-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2580186-36-1
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 5659246
• PubChem ID: 165892554
• Update Time: 2025-05-24

3-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723403
• 3-{[(benzyloxy)carbonyl]amino}-1-ethyl-1H-pyrazole-4-carboxylic acid
• 2580186-36-1
• 3-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C14H15N3O4/c1-2-17-8-11(13(18)19)12(16-17)15-14(20)21-9-10-6-4-3-5-7-10/h3-8H,2,9H2,1H3,(H,18,19)(H,15,16,20)
• InChI Key： LJODWCWBCNHSBU-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=CN(CC)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.10625597g/mol
• Monoisotopic Mass: 289.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazole-4-carboxylic acid

Introduction to 3-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazole-4-carboxylic acid (CAS No. 2580186-36-1)

3-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2580186-36-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities and its utility as a scaffold in drug discovery. The structural features of this molecule, particularly the presence of a benzyloxy carbonyl group and an amino substituent, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The benzyloxy carbonyl group (Boc group) is a well-established protecting group in organic synthesis, widely used to shield amino groups during reactions. Its stability under various conditions and ease of removal under mild acidic conditions make it a preferred choice in multi-step synthetic routes. In the context of 3-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazole-4-carboxylic acid, this group ensures that the amino functionality remains inert during synthetic modifications, allowing for selective functionalization at other sites. This characteristic is particularly valuable in the development of complex molecules where orthogonal reactions are required.

The pyrazole core of this compound contributes to its potential biological activity. Pyrazoles are heterocyclic compounds that exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The 1H-pyrazole-4-carboxylic acid moiety provides a site for further derivatization, enabling the creation of more complex structures with tailored biological activities. Researchers have been exploring pyrazole derivatives as inhibitors of various enzymes and receptors, making them attractive candidates for drug development.

The ethyl substituent at the 1-position of the pyrazole ring adds another layer of complexity to the molecule. Ethyl groups are often introduced to modulate solubility, metabolic stability, and binding affinity. In drug discovery, ethyl-substituted pyrazoles have shown promise in enhancing bioavailability and reducing toxicity. The combination of these structural elements—benzyloxy carbonyl, amino, ethyl, and pyrazole carboxylic acid—makes 3-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazole-4-carboxylic acid a versatile building block for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound. These tools allow researchers to predict binding interactions between 3-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazole-4-carboxylic acid and biological targets with high precision. Such simulations can guide the design of derivatives with enhanced potency and selectivity. For instance, studies have shown that modifications at the pyrazole ring can significantly alter binding affinities to enzymes like kinases and phosphodiesterases, which are key targets in oncology and inflammatory diseases.

In addition to its synthetic utility, 3-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazole-4-carboxylic acid has been investigated in the context of peptide mimetics. The combination of an amino group and a carboxylic acid moiety allows for the formation of amides or esters, which can be used to create peptidomimetics with improved pharmacokinetic properties. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability or rapid degradation. The versatility of this compound makes it a valuable tool in peptide-based drug development.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Pyrazoles, in particular, have been extensively studied due to their ability to engage with various biological targets through multiple binding modes. The structural flexibility offered by the pyrazole ring allows for the introduction of diverse substituents without compromising overall molecular integrity. This flexibility is crucial for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

Current research trends indicate that 3-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazole-4-carboxylic acid could play a significant role in addressing unmet medical needs. For example, studies have explored its potential as an inhibitor of Janus kinases (JAKs), which are involved in various inflammatory and autoimmune diseases. By targeting JAKs, this compound could offer a novel therapeutic approach with fewer side effects compared to existing treatments. Similarly, its derivatives may be investigated for their antimicrobial properties against resistant strains of bacteria.

The synthesis of 3-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazole-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic challenge but also its synthetic elegance. The protection-deprotection strategy involving the Boc group is a cornerstone in peptide chemistry and extends beyond peptide synthesis to broader applications in medicinal chemistry. The ability to selectively modify different functional groups within a single molecule underscores the importance of such intermediates in complex drug design.

Future directions in research may focus on exploring novel derivatives of this compound through combinatorial chemistry or high-throughput screening (HTS). These approaches can rapidly generate libraries of related compounds for testing against various biological targets. Additionally, advances in green chemistry principles may influence how this compound is synthesized, emphasizing sustainability and reduced environmental impact.

In conclusion,3-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazole-4-carboxylic acid (CAS No. 2580186-36-1) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and potential biological activity. Its role as a versatile intermediate in drug discovery underscores its importance in both academic research and industrial applications. As our understanding of molecular interactions continues to evolve,3-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazole-4-carboxylic acid will likely remain at the forefront of medicinal chemistry innovation.